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Compound of Interest

Compound Name: AZA197

Cat. No.: B605738

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the preparation of a stock solution of

AZA197, a selective small molecule inhibitor of Cdc42. Accurate preparation of this stock

solution is critical for ensuring reproducibility and reliability in downstream experiments,

including in vitro cell-based assays and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative information for AZA197, essential for

accurate stock solution preparation and experimental design.
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Property Value Source

Molecular Weight 408.57 g/mol MedchemExpress[1]

Solubility in DMSO 4.5 mg/mL (11.01 mM) MedchemExpress[1]

Recommended Solvents DMSO MedchemExpress[1]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
MedchemExpress[1]

In Vitro Working

Concentrations
1, 2, 5, 10 µM [2][3]

In Vivo Dosage
100 µ g/day (in a mouse

xenograft model)
[2]

Toxicity Note
Concentrations >20 µM may

cause cytotoxicity
[4]

Experimental Protocol: Preparation of a 10 mM
AZA197 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of AZA197 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various experimental applications.

Materials:

AZA197 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer

Water bath or heating block
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Ultrasonic bath

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Before handling AZA197 and DMSO, ensure you are wearing

appropriate PPE. Both should be handled in a well-ventilated area or a chemical fume hood.

Determine the Required Mass of AZA197:

To prepare 1 mL of a 10 mM stock solution, you will need to calculate the required mass of

AZA197 using the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 408.57 g/mol x 1000 mg/g

Mass (mg) = 4.0857 mg

Weighing AZA197:

Carefully weigh out approximately 4.09 mg of AZA197 powder using a calibrated

analytical balance and place it into a sterile microcentrifuge tube.

Adding the Solvent:

Add 1 mL of anhydrous or newly opened DMSO to the microcentrifuge tube containing the

AZA197 powder. It is crucial to use high-quality, dry DMSO as the hygroscopic nature of

DMSO can negatively impact the solubility of AZA197.[1]

Dissolving AZA197:

Tightly cap the microcentrifuge tube and vortex the solution for 1-2 minutes to facilitate

dissolution.
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For complete dissolution, warming and sonication are recommended.[1] Place the tube in

a water bath or on a heating block set to a gentle temperature (e.g., 37°C) for 5-10

minutes.

Following warming, place the tube in an ultrasonic bath for 10-15 minutes to ensure the

compound is fully dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.[1]

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1]

Diagrams
Diagram 1: AZA197 Signaling Pathway Inhibition
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Click to download full resolution via product page

Caption: AZA197 inhibits Cdc42, leading to the downregulation of the PAK1/ERK signaling

pathway.

Diagram 2: Experimental Workflow for AZA197 Stock Solution Preparation
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Caption: Workflow for the preparation and storage of AZA197 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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